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Compound of Interest

Compound Name: CAY10526

Cat. No.: B1668649

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAY10526 is a potent and selective inhibitor of microsomal prostaglandin E synthase-1
(mPGES-1), a key enzyme in the inflammatory cascade responsible for the production of
prostaglandin E2 (PGE2). PGE2 is a critical mediator of inflammation, pain, and fever, and its
overproduction is implicated in various inflammatory diseases and cancer. RAW 264.7
macrophages are a widely used murine cell line for studying inflammatory responses, as they
produce significant amounts of PGE2 upon stimulation with lipopolysaccharide (LPS). This
document provides detailed application notes and protocols for utilizing CAY10526 to study its
effects on PGE2 production and inflammatory signaling in RAW 264.7 macrophages.

Mechanism of Action

CAY10526 specifically targets mMPGES-1, the terminal synthase in the PGE2 biosynthetic
pathway that is often upregulated during inflammation. It functions downstream of
cyclooxygenase-2 (COX-2), which converts arachidonic acid to prostaglandin H2 (PGH2). By
inhibiting the conversion of PGH2 to PGE2, CAY10526 effectively reduces the levels of this
pro-inflammatory mediator without directly affecting COX-2 activity.

Data Presentation
Table 1: Reported ICso Values for CAY10526
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Cell Line Assay Condition ICso0 Reference
Hut78 T-cell
24 h treatment 27.64 uM [1]
lymphoma
Melanoma cell lines o
Cell viability <5uM
(A375, SB2, WM793)
Primary T-cell acute
lymphoblastic 24 h treatment 16.7 uM [1]

leukemia (T-ALL) cells

Note: The ICso for CAY10526 in RAW 264.7 cells has not been explicitly reported in the
searched literature. The provided values from other cell lines can serve as a reference for

designing dose-response experiments.

Table 2: Expected Effects of CAY10526 on LPS-
Stimulated RAW 264.7 Macrophages

Parameter

Expected Effect of CAY10526 Treatment

PGE2 Production

Dose-dependent decrease

TNF-a mRNA Expression

Potential decrease

IL-6 MRNA Expression

Potential decrease

iINOS mRNA Expression

Potential decrease

COX-2 mRNA Expression

Likely unaffected (acts downstream)

NF-kB Pathway Activation

Potential downregulation

MAPK Pathway Activation

Potential downregulation

Signaling Pathways and Experimental Workflow
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Cell Culture

Culture RAW 264.7 cells to 80-90% confluency

'

Seed cells in appropriate plates

Treatment

Pre-treat with CAY10526 (various concentrations)

'

Stimulate with LPS (e.g., 100 ng/mL)

Analysis
Collect supernatant Lyse cells
PGE2 ELISA gRT-PCR for gene expression Western Blot for protein expression
(TNF-q, IL-6, INOS, COX-2) (p-p65, p-p38, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Growth of T-cell ymphoma cells is inhibited by mPGES-1/PGE2 suppression via
JAK/STAT, TGF-B/Smad3 and PI3K/AKT signal pathways - Li - Translational Cancer
Research [tcr.amegroups.org]

 To cite this document: BenchChem. [Application Notes and Protocols: CAY10526 on RAW
264.7 Macrophages]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668649#cay10526-on-raw-264-7-macrophages]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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